Cas no 1807190-19-7 (3-Chloromethyl-2-cyano-5-(trifluoromethyl)benzenesulfonyl chloride)

3-Chloromethyl-2-cyano-5-(trifluoromethyl)benzenesulfonyl chloride is a versatile sulfonyl chloride derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its reactive chloromethyl and sulfonyl chloride groups enable selective functionalization, making it valuable for constructing complex molecular frameworks. The presence of the electron-withdrawing cyano and trifluoromethyl groups enhances its reactivity in nucleophilic substitution and cross-coupling reactions. This compound is particularly useful in the development of agrochemicals and active pharmaceutical ingredients (APIs), where its structural motifs contribute to improved stability and bioactivity. High purity and consistent performance under controlled conditions ensure reliability in research and industrial applications.
3-Chloromethyl-2-cyano-5-(trifluoromethyl)benzenesulfonyl chloride structure
1807190-19-7 structure
Product Name:3-Chloromethyl-2-cyano-5-(trifluoromethyl)benzenesulfonyl chloride
CAS No:1807190-19-7
MF:C9H4Cl2F3NO2S
MW:318.099769592285
CID:4792025
Update Time:2025-05-19

3-Chloromethyl-2-cyano-5-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-Chloromethyl-2-cyano-5-(trifluoromethyl)benzenesulfonyl chloride
    • Inchi: 1S/C9H4Cl2F3NO2S/c10-3-5-1-6(9(12,13)14)2-8(7(5)4-15)18(11,16)17/h1-2H,3H2
    • InChI Key: QUVRFRNGGXOEMZ-UHFFFAOYSA-N
    • SMILES: ClS(C1C=C(C(F)(F)F)C=C(CCl)C=1C#N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 451
  • XLogP3: 2.9
  • Topological Polar Surface Area: 66.3

3-Chloromethyl-2-cyano-5-(trifluoromethyl)benzenesulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013011550-250mg
3-Chloromethyl-2-cyano-5-(trifluoromethyl)benzenesulfonyl chloride
1807190-19-7 97%
250mg
470.40 USD 2021-05-31
Alichem
A013011550-500mg
3-Chloromethyl-2-cyano-5-(trifluoromethyl)benzenesulfonyl chloride
1807190-19-7 97%
500mg
831.30 USD 2021-05-31
Alichem
A013011550-1g
3-Chloromethyl-2-cyano-5-(trifluoromethyl)benzenesulfonyl chloride
1807190-19-7 97%
1g
1,475.10 USD 2021-05-31

Additional information on 3-Chloromethyl-2-cyano-5-(trifluoromethyl)benzenesulfonyl chloride

Introduction to 3-Chloromethyl-2-cyano-5-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1807190-19-7)

3-Chloromethyl-2-cyano-5-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1807190-19-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile reactivity and structural features. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules.

The molecular structure of 3-Chloromethyl-2-cyano-5-(trifluoromethyl)benzenesulfonyl chloride incorporates several key functional groups that contribute to its unique chemical properties. The presence of a chloromethyl group (–CH₂Cl) at the 3-position of the benzene ring provides a reactive site for nucleophilic substitution reactions, making it a valuable building block for constructing more complex molecules. Additionally, the cyano group (–CN) at the 2-position introduces a polar electron-withdrawing effect, which can influence the electronic properties of the aromatic ring. The trifluoromethyl group (–CF₃) at the 5-position further enhances the compound's lipophilicity and metabolic stability, making it particularly useful in drug design.

In recent years, there has been growing interest in the development of novel sulfonyl chloride derivatives for their potential applications in medicinal chemistry. Sulfonyl chlorides are known to be effective reagents for introducing sulfonamide moieties into target molecules, which are crucial for achieving potent biological activity. The compound 3-Chloromethyl-2-cyano-5-(trifluoromethyl)benzenesulfonyl chloride has been explored in several synthetic protocols as a precursor for sulfonamides with diverse pharmacological properties.

One notable area where this compound has found utility is in the synthesis of antimicrobial agents. The combination of the chloromethyl, cyano, and trifluoromethyl groups imparts a unique set of chemical properties that can be leveraged to develop compounds with enhanced antibacterial and antifungal activity. Recent studies have demonstrated that sulfonyl chloride derivatives derived from this compound exhibit promising efficacy against resistant strains of pathogens, highlighting its potential as a lead molecule in antimicrobial drug discovery.

Furthermore, the structural features of 3-Chloromethyl-2-cyano-5-(trifluoromethyl)benzenesulfonyl chloride make it a valuable intermediate in the development of agrochemicals. The trifluoromethyl group is particularly important in this context, as it can improve the bioavailability and environmental stability of crop protection agents. Researchers have utilized this compound to synthesize novel herbicides and insecticides that exhibit improved performance while maintaining a favorable safety profile.

The reactivity of the chloromethyl group also allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations enable the introduction of aryl or heteroaryl groups into the molecular framework, expanding the range of possible derivatives with tailored biological activities. Such synthetic strategies have been employed to generate sulfonamide-based compounds with potential applications in treating neurological disorders, inflammation, and cancer.

Advances in computational chemistry have further enhanced the understanding of how 3-Chloromethyl-2-cyano-5-(trifluoromethyl)benzenesulfonyl chloride behaves in different reaction conditions. Molecular modeling studies have provided insights into its interaction with biological targets, helping to predict and optimize its pharmacological properties. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutic agents.

The synthesis of 3-Chloromethyl-2-cyano-5-(trifluoromethyl)benzenesulfonyl chloride itself is an intricate process that requires careful optimization to ensure high yield and purity. Modern synthetic methodologies often involve multi-step reactions starting from commercially available precursors such as chlorobenzene derivatives. The introduction of fluorine atoms through electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions is critical to achieving the desired trifluoromethylated product.

In conclusion, 3-Chloromethyl-2-cyano-5-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1807190-19-7) is a multifunctional compound with broad applications in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists seeking to develop innovative biologically active molecules. As research continues to uncover new therapeutic opportunities, this compound is poised to play an increasingly important role in addressing global health challenges.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.